Cas no 31528-53-7 (Adenosine,2-(propylthio)-)

Adenosine,2-(propylthio)- structure

Product Name:Adenosine,2-(propylthio)-

CAS No:31528-53-7

MF:C₁₃H₁₉N₅O₄S

MW:341.38606095314

CID:316597

PubChem ID:10807167

Update Time:2025-09-27

Adenosine,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

- Adenosine,2-(propylthio)-
- (2R,3R,4S,5R)-2-(6-amino-2-propylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- (2R,3R,4S,5R)-2-[6-Amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 2-(Propylsulfanyl)adenosine
- LogP
- 2-(n-Propylthio)adenosine
- AR-C 67775XX
- BDBM50300882
- SS-4786
- A855740
- DTXSID60185423
- CHEMBL577902
- SCHEMBL2463062
- Adenosine,2-(propylthio); 2-(n-Propylthio)adenosine; n-Propylthioadenosine;
- (2R,3R,4S,5R)-2-(6-amino-2-(propylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- n-Propylthioadenosine
- 31528-53-7
- Adenosine, 2-(propylthio)-
- AKOS022193603
- MDL： MFCD20272861
- Inchi： 1S/C13H19N5O4S/c1-2-3-23-13-16-10(14)7-11(17-13)18(5-15-7)12-9(21)8(20)6(4-19)22-12/h5-6,8-9,12,19-21H,2-4H2,1H3,(H2,14,16,17)/t6-,8-,9-,12-/m1/s1
- InChI Key： RZECJIGAYNYQAD-WOUKDFQISA-N
- SMILES： S(CCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

Exact Mass: 341.11597
Monoisotopic Mass: 341.11577528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 165Å²

Experimental Properties

Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 727.214°C at 760 mmHg
Flash Point: 393.605°C
Refractive Index: 1.802
Solubility: Very slightly soluble (0.38 g/l) (25 º C),
PSA: 139.54

Adenosine,2-(propylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133240-1g	(2R,3R,4S,5R)-2-(6-amino-2-(propylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	31528-53-7	97%	1g	$359	2023-03-04
Key Organics Ltd	SS-4786-1MG	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	SS-4786-5MG	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	SS-4786-10MG	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	SS-4786-20MG	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	20mg	￡76.00	2023-04-18
Key Organics Ltd	SS-4786-0.5G	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	0.5g	£165.00	2025-02-08
Key Organics Ltd	SS-4786-1G	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	1g	£264.00	2025-02-08
A2B Chem LLC	AI78378-1mg	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI78378-5mg	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI78378-10mg	(2R,3R,4S,5R)-2-[6-amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol	31528-53-7	>95%	10mg	$240.00	2024-04-20

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